Cas no 1228960-85-7 (8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione)

• Product Name: 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione
• CAS No: 1228960-85-7
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4564011
• Update Time: 2025-05-25

8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 7-(TRIFLUOROMETHYL)-3,4-DIHYDRO-1H-BENZO[B]AZEPINE-2,5-DIONE
• 8-(TRIFLUOROMETHYL)-3,4-DIHYDRO-1H-1-BENZAZEPINE-2,5-DIONE
• 8-(Trifluoromethyl)-2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione
• 1H-1-Benzazepine-2,5-dione, 3,4-dihydro-8-(trifluoromethyl)-
• 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)6-1-2-7-8(5-6)15-10(17)4-3-9(7)16/h1-2,5H,3-4H2,(H,15,17)
• InChI Key： PHDZAYNZFZCJJP-UHFFFAOYSA-N
• SMILES： N1C2=CC(C(F)(F)F)=CC=C2C(=O)CCC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione

8-(Trifluoromethyl)-3,4-Dihydro-1H-1-Benzazepine-2,5-Dione: A Comprehensive Overview

8-(Trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione, also known by its CAS number 1228960-85-7, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing one nitrogen atom. The presence of the trifluoromethyl group at the 8th position introduces unique electronic and steric properties, making it a subject of interest for researchers worldwide.

The synthesis of 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione involves a series of intricate chemical reactions, including Friedel-Crafts alkylation and subsequent cyclization steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. The compound's structure is characterized by a rigid framework with conjugated double bonds, which contribute to its stability and reactivity. Its ability to act as both an electron donor and acceptor makes it a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that benzazepine derivatives exhibit significant bioactivity, particularly in anti-inflammatory and anti-tumor assays. The trifluoromethyl group enhances lipophilicity, which is crucial for drug absorption and bioavailability. Recent research has focused on modifying the substituents on the benzazepine ring to optimize these properties further.

In addition to its pharmacological applications, 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione has shown promise in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its potential as a precursor for graphene-like materials.

The latest studies on this compound have also delved into its environmental impact and degradation pathways. Understanding its stability under various conditions is crucial for assessing its safety and sustainability. Preliminary results indicate that the compound undergoes hydrolysis under specific pH conditions, suggesting that it may not persist indefinitely in the environment.

In conclusion, 8-(trifluoromethyl)-3,4-dihydro-1H-1-benzazepine-2,5-dione is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in the development of novel drugs and advanced materials.